JWH 018 N-(2,2-dimethylpropyl) isomer
JWH 018 N-(2,2-dimethylpropyl) isomer
JWH 018 is a synthetic cannabinoid (CB) that potently activates the CB1 and CB2 receptors (Ki = 9.0 and 2.94 nM, respectively). This cannabimimetic compound has frequently been found in herbal blends. JWH 018 N-(2,2-dimethylpropyl) isomer differs from JWH 018 structurally by having a 2,2-dimethylpropyl group, rather than a pentyl chain, extending from the indole group. The biological activities of this compound have not been characterized.
Brand Name:
Vulcanchem
CAS No.:
1427325-47-0
VCID:
VC0163897
InChI:
InChI=1S/C24H23NO/c1-24(2,3)16-25-15-21(19-12-6-7-14-22(19)25)23(26)20-13-8-10-17-9-4-5-11-18(17)20/h4-15H,16H2,1-3H3
SMILES:
CC(C)(C)CN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43
Molecular Formula:
C24H23NO
Molecular Weight:
341.5
JWH 018 N-(2,2-dimethylpropyl) isomer
CAS No.: 1427325-47-0
Reference Standards
VCID: VC0163897
Molecular Formula: C24H23NO
Molecular Weight: 341.5
| CAS No. | 1427325-47-0 |
|---|---|
| Product Name | JWH 018 N-(2,2-dimethylpropyl) isomer |
| Molecular Formula | C24H23NO |
| Molecular Weight | 341.5 |
| IUPAC Name | [1-(2,2-dimethylpropyl)indol-3-yl]-naphthalen-1-ylmethanone |
| Standard InChI | InChI=1S/C24H23NO/c1-24(2,3)16-25-15-21(19-12-6-7-14-22(19)25)23(26)20-13-8-10-17-9-4-5-11-18(17)20/h4-15H,16H2,1-3H3 |
| Standard InChIKey | YWXMWOJAWGFMJQ-UHFFFAOYSA-N |
| SMILES | CC(C)(C)CN1C=C(C2=CC=CC=C21)C(=O)C3=CC=CC4=CC=CC=C43 |
| Description | JWH 018 is a synthetic cannabinoid (CB) that potently activates the CB1 and CB2 receptors (Ki = 9.0 and 2.94 nM, respectively). This cannabimimetic compound has frequently been found in herbal blends. JWH 018 N-(2,2-dimethylpropyl) isomer differs from JWH 018 structurally by having a 2,2-dimethylpropyl group, rather than a pentyl chain, extending from the indole group. The biological activities of this compound have not been characterized. |
| Synonyms | naphthalen-1-yl(1-neopentyl-1H-indol-3-yl)-methanone |
| Reference | 1.Aung, M.M.,Griffin, G.,Huffman, J.W., et al. Influence of the N-1 alkyl chain length of cannabimimetic indoles upon CB1 and CB2 receptor binding. Drug and Alcohol Dependence 60, 133-140 (2000). |
| PubChem Compound | 91740940 |
| Last Modified | Nov 11 2021 |
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